Cas no 1709-70-2 (1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene)

• Product Name: 1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene
• CAS No: 1709-70-2
• MF: C₅₄H₇₈O₃
• MW: 775.195336818695
• MDL: MFCD00026284
• CID: 41852
• PubChem ID: 24865854
• Update Time: 2026-05-14

1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4,4',4''-((2,4,6-Trimethylbenzene-1,3,5-triyl)tris(methylene))tris(2,6-di-tert-butylphenol)
• 2,4,6-Tris(3',5'-di-tert-butyl-4'-hydroxybenzyl)mesitylene
• Antioxidant 330
• Evernox 1330
• 1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene
• 2,4,6-Tris(3,5-di-tert-butyl-4-hydroxyphenyl)mesitylene
• Ethanox 330
• Ethanox? 330
• 1,3,5-TRIMETHYL-2,4,6-TRIS(3,5-DI-TERT.-BUTYL-4-HYDROXYBENZYL)-BENZENE
• ahydol
• ao-40
• At 1330
• ionox330
• IRGANOX 1330
• IRGANOX330
• santoquinmixture6
• Antioxidant 1330
• ethanox330
• Antioxidant 40
• Ionox 330
• Agidol 40
• Irganox 330
• Ethyl 330
• Ethyl Antioxidant 330
• Santoquin emulsion
• Ahydol [Russian]
• Santoquin mixture 6
• Methylene bis ethyl butyl phenol
• AO 40
• 1,3,5-Tris(3,5-di-tert-butyl-

• MDL： MFCD00026284
• Inchi： 1S/C54H78O3/c1-31-37(22-34-25-40(49(4,5)6)46(55)41(26-34)50(7,8)9)32(2)39(24-36-29-44(53(16,17)18)48(57)45(30-36)54(19,20)21)33(3)38(31)23-35-27-42(51(10,11)12)47(56)43(28-35)52(13,14)15/h25-30,55-57H,22-24H2,1-21H3
• InChI Key： VSAWBBYYMBQKIK-UHFFFAOYSA-N
• SMILES： O([H])C1C(=C([H])C(=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1C(C([H])([H])[H])=C(C([H])([H])C2C([H])=C(C(=C(C=2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])C2C([H])=C(C(=C(C=2[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C=1C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 774.59500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 57
• Rotatable Bond Count: 12
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 17.7
• Topological Polar Surface Area: 60.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.8883 (rough estimate)
• Melting Point: 248-250 °C (lit.)
• Boiling Point: 739.54°C (rough estimate)
• Flash Point: 321℃
• Refractive Index: 1.5800 (estimate)
• PSA: 60.69000
• LogP: 14.28600
• Solubility: Not determined

1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxybenzyl)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：DC3750000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids
• Material Chemicals High Polymer Materials